3-phenyl-1-(2-phenylmorpholin-4-yl)propan-1-one
Cat. No. B6418094
M. Wt: 295.4 g/mol
InChI Key: XXCAAZWNBVBCHY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08912329B2
Procedure details
A solution of 2-phenylmorpholine (326 mg, 2 mmol) in dry dichloromethane (6 mL) is cooled in an ice bath, and 3-phenylpropionyl chloride (421.5 mg, 2.5 mmol, 1.25 eq) and triethylamine (417 μL, 3 mmol, 1.5 eq) are added. After stirring for 6 hours at room temperature the reaction mixture is diluted with dichloromethane (10 mL). The organic solution is subsequently washed with 1 M KHSO4, 5% NaHCO3 and brine. After drying over Na2SO4, dichloromethane is removed in vacuo and the crude material is purified by flash chromatography (silicagel, ethyl acetate/toluene 1:4). The fractions containing 3-phenyl-1-(2-phenylmorpholin-4-yl)propan-1-one are collected and the solvent is removed in vacuo to give 528 mg of colorless oil.
Name
Identifiers
|
REACTION_CXSMILES
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[C:1]1([CH:7]2[O:12][CH2:11][CH2:10][NH:9][CH2:8]2)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[C:13]1([CH2:19][CH2:20][C:21](Cl)=[O:22])[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=1.C(N(CC)CC)C>ClCCl>[C:13]1([CH2:19][CH2:20][C:21]([N:9]2[CH2:10][CH2:11][O:12][CH:7]([C:1]3[CH:2]=[CH:3][CH:4]=[CH:5][CH:6]=3)[CH2:8]2)=[O:22])[CH:18]=[CH:17][CH:16]=[CH:15][CH:14]=1
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Inputs
Step One
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Name
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|
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Quantity
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326 mg
|
|
Type
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reactant
|
|
Smiles
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C1(=CC=CC=C1)C1CNCCO1
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|
Name
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|
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Quantity
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6 mL
|
|
Type
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solvent
|
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Smiles
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ClCCl
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Step Two
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Name
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|
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Quantity
|
421.5 mg
|
|
Type
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reactant
|
|
Smiles
|
C1(=CC=CC=C1)CCC(=O)Cl
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|
Name
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|
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Quantity
|
417 μL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)N(CC)CC
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Step Three
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Name
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|
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Quantity
|
10 mL
|
|
Type
|
solvent
|
|
Smiles
|
ClCCl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
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After stirring for 6 hours at room temperature the reaction mixture
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|
Rate
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UNSPECIFIED
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|
RPM
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0
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Other
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Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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|
Details
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The organic solution is subsequently washed with 1 M KHSO4, 5% NaHCO3 and brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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After drying over Na2SO4, dichloromethane
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
is removed in vacuo
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
the crude material is purified by flash chromatography (silicagel, ethyl acetate/toluene 1:4)
|
ADDITION
|
Type
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ADDITION
|
|
Details
|
The fractions containing 3-phenyl-1-(2-phenylmorpholin-4-yl)propan-1-one
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
are collected
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the solvent is removed in vacuo
|
Outcomes
Product
Details
Reaction Time |
6 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C1(=CC=CC=C1)CCC(=O)N1CC(OCC1)C1=CC=CC=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 528 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 89.4% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
